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Compound of Interest

Compound Name: Strychnine phosphate

Cat. No.: B3031560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular formula and weight

of strychnine phosphate, a compound of significant interest in neuropharmacological

research. The following sections detail its chemical composition, methods for its

characterization, and a visual representation of its formation.

Quantitative Data Summary
The molecular characteristics of strychnine and its phosphate salt are summarized in the table

below. Strychnine phosphate typically forms in a 1:1 molar ratio with phosphoric acid. A

dihydrate form is also known to exist.

Compound Molecular Formula Molar Mass ( g/mol )

Strychnine C₂₁H₂₂N₂O₂ 334.42

Phosphoric Acid H₃PO₄ 98.00

Strychnine Phosphate C₂₁H₂₂N₂O₂·H₃PO₄ 432.42[1][2]

Strychnine Phosphate

Dihydrate
C₂₁H₂₂N₂O₂·H₃PO₄·2H₂O 468.45[3]
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Strychnine, a complex alkaloid, reacts with phosphoric acid in a straightforward acid-base

reaction to form the salt, strychnine phosphate. The lone pair of electrons on one of the

nitrogen atoms in the strychnine molecule accepts a proton from phosphoric acid.

Strychnine
(C₂₁H₂₂N₂O₂)

Strychnine Phosphate
(C₂₁H₂₂N₂O₂·H₃PO₄)

+ H₃PO₄

Phosphoric Acid
(H₃PO₄)

Click to download full resolution via product page

Caption: Reaction scheme for the formation of strychnine phosphate.

Experimental Protocols for Molecular
Characterization
The determination of the molecular formula and weight of a compound like strychnine
phosphate relies on precise analytical techniques. The two primary methods employed are

elemental analysis and mass spectrometry.

Elemental Analysis
Elemental analysis provides the empirical formula of a compound by determining the

percentage composition of its constituent elements.

Methodology:

Combustion Analysis: A precisely weighed sample of strychnine phosphate is combusted

in a stream of pure oxygen. The resulting combustion products, carbon dioxide (CO₂), water

(H₂O), and nitrogen oxides (NOx), are passed through a series of absorption tubes.

Quantification: The mass of CO₂ and H₂O is determined by the weight gain of their

respective absorption tubes. Nitrogen content is determined by reducing the nitrogen oxides

to N₂ gas and measuring its volume. Phosphorus content is typically determined by a
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separate wet chemical method, such as conversion to phosphate ions followed by

gravimetric or spectrophotometric analysis.

Calculation of Empirical Formula: The mass of each element is calculated from the masses

of the combustion products. These masses are then converted to moles. The mole ratios of

the elements are determined by dividing the moles of each element by the smallest mole

value. This provides the simplest whole-number ratio of atoms, which is the empirical

formula.[4][5][6][7][8]

Determination of Molecular Formula: The molecular formula is a whole-number multiple of

the empirical formula. To determine the molecular formula, the molecular weight of the

compound must be known from a separate experiment (typically mass spectrometry). The

molecular formula is found by dividing the molecular weight by the empirical formula weight.

[9][10][11]

Mass Spectrometry
Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge

ratio (m/z) of ionized molecules. It provides the exact molecular weight of the compound.[12]

[13][14]

Methodology (Electrospray Ionization - ESI-MS):

Sample Preparation: A dilute solution of strychnine phosphate is prepared in a suitable

solvent, often a mixture of water, methanol, or acetonitrile with a small amount of acid (e.g.,

formic acid) to promote ionization.

Ionization: The sample solution is introduced into the mass spectrometer through a capillary

at a low flow rate. A high voltage is applied to the capillary tip, causing the liquid to form a

fine spray of charged droplets. As the solvent evaporates from the droplets, the charge

density increases, eventually leading to the formation of gas-phase ions of the analyte (in

this case, protonated strychnine phosphate).

Mass Analysis: The ions are then guided into a mass analyzer (e.g., a quadrupole, time-of-

flight, or Orbitrap analyzer). The analyzer separates the ions based on their mass-to-charge

ratio.
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Detection: The separated ions are detected, and a mass spectrum is generated, which plots

the relative abundance of ions versus their m/z ratio. The peak corresponding to the intact,

protonated molecule ([M+H]⁺) allows for the direct determination of the molecular weight.

High-resolution mass spectrometry can provide a highly accurate mass measurement, which

can be used to confirm the elemental composition.[15][16]

Workflow for Molecular Formula and Weight
Determination
The logical flow for determining the molecular formula and weight of a novel or uncharacterized

substance is depicted below.
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Caption: Experimental and computational workflow for molecular characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.uab.edu/proteomics/massspec/education/esi_2.php
https://azupcriversitestorage01.blob.core.windows.net/storage-account-container/resources/LargeMoleculeMassSpectrometryServices.pdf
https://www.benchchem.com/product/b3031560?utm_src=pdf-body-img
https://www.benchchem.com/product/b3031560?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3031560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. chemimpex.com [chemimpex.com]

2. Buy Strychnine phosphate | 509-42-2 [smolecule.com]

3. Strychnine phosphate dihydrate | C21H29N2O8P | CID 71586867 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. Determining the Empirical Formula from an Elemental Analysis [chemcollective.org]

5. chem.libretexts.org [chem.libretexts.org]

6. westlab.com [westlab.com]

7. Khan Academy [khanacademy.org]

8. chem.libretexts.org [chem.libretexts.org]

9. Video: Experimental Determination of Chemical Formula [jove.com]

10. chem.libretexts.org [chem.libretexts.org]

11. m.youtube.com [m.youtube.com]

12. scribd.com [scribd.com]

13. Relative and Accurate Molecular Weight Determination Methods - Creative Proteomics
Blog [creative-proteomics.com]

14. Mass Spectroscopy | PPT [slideshare.net]

15. TMPL - Education [uab.edu]

16. azupcriversitestorage01.blob.core.windows.net
[azupcriversitestorage01.blob.core.windows.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Molecular Properties
of Strychnine Phosphate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3031560#molecular-formula-and-weight-of-
strychnine-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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